Cas no 921755-44-4 (1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel-)

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel- structure
921755-44-4 structure
Product Name:1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel-
CAS No:921755-44-4
MF:C9H15NO2
MW:169.220902681351
CID:743509
PubChem ID:15946557
Update Time:2025-04-19

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel-
    • ethyl (4R)-1-azabicyclo[2.2.1]heptane-2-carboxylate
    • rel-Ethyl (1R,2R,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylat
    • rel-Ethyl (1R,2R,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylate
    • DTXSID401181497
    • 921755-44-4
    • Inchi: 1S/C9H15NO2/c1-2-12-9(11)8-5-7-3-4-10(8)6-7/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
    • InChI Key: VOTUVXPAUKQGFP-HTQZYQBOSA-N
    • SMILES: O(CC)C([C@H]1C[C@H]2CCN1C2)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  rt → reflux; 8 h, reflux
Reference
Synthesis of Bicyclic Tertiary α-Amino Acids
Strachan, Jon-Paul; Whitaker, Regina C.; Miller, Craig H.; Bhatti, Balwinder S., Journal of Organic Chemistry, 2006, 71(26), 9909-9911

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel- Raw materials

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2R,4R)-rel- Preparation Products

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